tert-Butyl [6-chloro-3-acetylpyridin-2-yl]carbamate

• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol
• IUPAC Name: tert-butyl N-(3-acetyl-6-chloropyridin-2-yl)carbamate
• InChI: InChI=1S/C12H15ClN2O3/c1-7(16)8-5-6-9(13)14-10(8)15-11(17)18-12(2,3)4/h5-6H,1-4H3,(H,14,15,17)
• InChI Key: HIFNSOLMTCTJFW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(N=C(C=C1)Cl)NC(=O)OC(C)(C)C

Description

Tert-Butyl [6-chloro-3-acetylpyridin-2-yl]carbamate is a useful research compound. Its molecular formula is C12H15ClN2O3 and its molecular weight is 270.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.65 g (2.9 mmol) of tert-butyl (6-chloropyridin-2-yl)carbamate (Example 105A) is introduced into 10 ml of THF and cooled to −50° C. 4.5 ml (7.2 mmol) of butyllithium (1.6 M) are added dropwise. After the dropwise addition is complete, the reaction is slowly warmed to −10° C. and kept at 0° C. for 2 h. It is then cooled to −40° C. again, and 740 mg (5.7 mmol) of N-acetylmorpholine dissolved in 4 ml of THF are added. The reaction solution is stirred at −40° C. for 1 h and then, at −40° C., poured into 1 l of ethyl acetate and 350 ml of ammonium chloride solution and extracted. The organic phase is separated off, dried over magnesium sulphate and concentrated in a rotary evaporator. The reaction mixture is chromatographed on silica gel (mobile phase cyclohexane/ethyl acetate 2:1). 218 mg (28% of theory) of the product are obtained as an oil.